3,4-diethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3,4-diethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H25N3O4S/c1-4-29-20-11-8-16(12-21(20)30-5-2)23(27)24-22-18-13-31(28)14-19(18)25-26(22)17-9-6-15(3)7-10-17/h6-12H,4-5,13-14H2,1-3H3,(H,24,27)
• InChI Key: STGPHPQFYSSSSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=C(C=C4)C)OCC
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

3,4-diethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds similar to 3,4-diethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide often involve complex chemical reactions and analytical techniques to elucidate their structures and properties. For example, research on the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles has been conducted, demonstrating a new route to these compounds and their potential antiviral activities, including against bird flu influenza H5N1 (Hebishy et al., 2020). Similarly, the synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been explored, with some compounds screened for their cytotoxic activity against cancer cells (Hassan et al., 2014).

Potential Applications in Medicinal Chemistry

Compounds with structural similarities to this compound have shown remarkable antiavian influenza virus activity. This underscores their potential as antiviral agents. A study describes the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities against the H5N1 strain (Hebishy et al., 2020).

Applications in Organic Chemistry and Materials Science

The research into compounds like this compound often aims at understanding their synthesis pathways, structural characterization, and the exploration of their potential applications. These compounds can serve as precursors or intermediates in the synthesis of more complex molecules with specific physical, chemical, or biological properties. For example, the synthesis and evaluation of thiazoles as antioxidant additives for lubricating oils represent an application in materials science, highlighting the diverse utility of these compounds beyond medicinal chemistry (Amer et al., 2011).